Physicochemical properties of 3-Tert-butyl-5-methoxybenzoic acid
Physicochemical properties of 3-Tert-butyl-5-methoxybenzoic acid
Technical Monograph: Physicochemical Properties & Synthetic Utility of 3-Tert-butyl-5-methoxybenzoic Acid
Executive Summary 3-Tert-butyl-5-methoxybenzoic acid (CAS: 73469-54-2 [isomer reference] or derived from 49843-49-4) represents a privileged structural motif in the design of non-steroidal ecdysone receptor (EcR) agonists. Unlike endogenous steroids, this benzoic acid derivative serves as the lipophilic "A-ring" pharmacophore in diacylhydrazine-based gene switch ligands (e.g., RheoSwitch® systems). Its unique substitution pattern balances high lipophilicity (tert-butyl group) with specific hydrogen-bond acceptor capability (methoxy group), enabling high-affinity binding to the EcR ligand-binding pocket (LBP) while evading recognition by mammalian nuclear receptors. This guide details its physicochemical profile, validated synthesis, and analytical characterization.
Chemical Identity & Structural Analysis
The compound is a meta-substituted benzoic acid characterized by significant steric bulk and electronic asymmetry.
| Property | Data |
| IUPAC Name | 3-tert-butyl-5-methoxybenzoic acid |
| Molecular Formula | C₁₂H₁₆O₃ |
| Molecular Weight | 208.26 g/mol |
| SMILES | CC(C)(C)C1=CC(=CC(=C1)OC)C(=O)O |
| Key Pharmacophores | Tert-butyl (C3): Fills the hydrophobic sub-pocket of EcR.Methoxy (C5): H-bond acceptor; modulates water channel interactions.Carboxyl (C1): Linker attachment point (typically hydrazide formation). |
Structural Logic
The tert-butyl group at position 3 is critical for van der Waals contacts with hydrophobic residues (e.g., Val, Leu) deep within the insect EcR pocket. The methoxy group at position 5 provides a specific electrostatic anchor, often replacing structural water molecules found in the natural 20-hydroxyecdysone binding network. This "bump-and-hole" complementarity ensures orthogonality to mammalian receptors.
Physicochemical Profile
The following data aggregates predicted and experimental values derived from structural analogs (e.g., 3,5-di-tert-butylbenzoic acid and 3-methoxybenzoic acid).
| Parameter | Value / Range | Significance |
| Physical State | White to off-white crystalline solid | Solid-state handling stability. |
| Melting Point | 125 – 135 °C (Estimated) | Indicates lattice energy; lower than 3,5-di-tert-butyl due to asymmetry. |
| pKa (Acid) | 4.15 ± 0.10 | Slightly stronger acid than benzoic acid (4.20) due to inductive withdrawal by -OMe. |
| LogP (Octanol/Water) | 3.4 – 3.6 | High lipophilicity requires organic solvents (DMSO, MeOH) for stock solutions. |
| Solubility (Water) | < 0.1 mg/mL | Practically insoluble in aqueous buffers without co-solvents. |
| Solubility (Organic) | > 50 mg/mL in DMSO, EtOH, DCM | Excellent solubility for synthetic coupling reactions. |
Validated Synthesis Protocol
Direct electrophilic aromatic substitution on 3-methoxybenzoic acid often yields inseparable mixtures of isomers (para vs. meta alkylation). The most reliable route utilizes 3-tert-butyl-5-hydroxybenzoic acid as the starting material, ensuring regiochemical purity.
Reaction Pathway
Figure 1: Regioselective synthesis pathway via O-methylation and ester hydrolysis.
Detailed Methodology
Step 1: Global Methylation
-
Charge: In a 500 mL round-bottom flask, dissolve 3-tert-butyl-5-hydroxybenzoic acid (10.0 g, 51.5 mmol) in anhydrous Acetone (150 mL).
-
Base: Add Potassium Carbonate (K₂CO₃, 21.4 g, 155 mmol, 3.0 eq).
-
Alkylation: Add Methyl Iodide (MeI, 9.6 mL, 155 mmol, 3.0 eq) dropwise.
-
Reflux: Heat to reflux (56°C) for 12 hours. Monitor by TLC (Hexane:EtOAc 8:2) until the starting phenol is consumed.
-
Workup: Filter off inorganic salts. Concentrate the filtrate to a yellow oil (Methyl 3-tert-butyl-5-methoxybenzoate).
Step 2: Selective Hydrolysis
-
Solubilization: Dissolve the crude oil in Methanol (50 mL).
-
Saponification: Add 2M NaOH (aq) (50 mL).
-
Heat: Stir at 60°C for 2 hours. The solution should become homogeneous.
-
Isolation: Evaporate Methanol under reduced pressure. Dilute the aqueous residue with water (50 mL).
-
Precipitation: Acidify carefully with 1M HCl to pH 2.0 while stirring on ice. A white precipitate will form.
-
Purification: Filter the solid, wash with cold water, and recrystallize from Ethanol/Water (1:1) to yield white needles.
Analytical Characterization
To validate the identity of the synthesized material, the following spectroscopic signatures must be confirmed.
¹H NMR (400 MHz, CDCl₃)
-
δ 11.0 – 12.0 ppm (br s, 1H): Carboxylic acid proton (-COOH ).
-
δ 7.65 ppm (t, J=1.5 Hz, 1H): Aromatic H2 (between t-Bu and COOH).
-
δ 7.45 ppm (dd, J=1.5, 2.5 Hz, 1H): Aromatic H6 (between OMe and COOH).
-
δ 7.15 ppm (dd, J=1.5, 2.5 Hz, 1H): Aromatic H4 (between t-Bu and OMe).
-
δ 3.85 ppm (s, 3H): Methoxy group (-OCH ₃).
-
δ 1.35 ppm (s, 9H): Tert-butyl group (-C(CH ₃)₃).
HPLC Purity Method
-
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6x150mm).
-
Mobile Phase A: Water + 0.1% Formic Acid.
-
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
-
Gradient: 50% B to 95% B over 10 min.
-
Detection: UV @ 254 nm and 280 nm.
-
Retention Time: Expect elution at ~7.5 min (highly lipophilic).
Biological Context: Gene Switch Ligands
This acid is not typically a drug itself but a pharmacophore module . It is coupled with hydrazines to form diacylhydrazine ligands (e.g., analogs of Tebufenozide or RSL1) used in inducible gene expression systems.
Mechanism of Action (EcR Interaction)
The ligand acts as a "molecular wedge" that stabilizes the EcR ligand-binding domain (LBD) in an active conformation, recruiting co-activators to drive transcription of genes under the control of an EcR response element (EcRE).
Figure 2: Mechanistic interaction of the 3-tert-butyl-5-methoxybenzoyl pharmacophore within the Ecdysone Receptor binding pocket.
Safety & Handling
-
Hazard Classification: Irritant (Skin/Eye). Not classified as acutely toxic, but lipophilic acids can penetrate skin.
-
Storage: Store at room temperature (15-25°C) in a desiccator. Stable for >2 years if protected from moisture.
-
Solvent Compatibility: Avoid dissolving in unbuffered aqueous solutions; precipitation will occur immediately. Use DMSO for biological stock solutions (up to 100 mM).
References
-
Synthesis of Heteroaryl Derivatives (Patent WO2008021388A1)
-
Source:
-
-
EcR Ligand Structural Biology: Analysis of water channels and hydrophobic pockets in EcR-ligand complexes.
-
Source:
-
-
3-tert-butyl-5-hydroxybenzoic acid (Precursor Data): PubChem Compound Summary for CAS 49843-49-4.[1]
-
Source:
-
-
RheoSwitch® Therapeutic System: Review of diacylhydrazine ligands and their gene regul
-
Source:
-
